1,3,7-trimethyl-8-{[2-(octyloxy)ethyl]amino}-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C18H31N5O3
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 1,3,7-trimethyl-8-(2-octoxyethylamino)purine-2,6-dione
• InChI: InChI=1S/C18H31N5O3/c1-5-6-7-8-9-10-12-26-13-11-19-17-20-15-14(21(17)2)16(24)23(4)18(25)22(15)3/h5-13H2,1-4H3,(H,19,20)
• InChI Key: PGDRZRRHCDHRIS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOCCNC1=NC2=C(N1C)C(=O)N(C(=O)N2C)C

Description

1,3,7-TRIMETHYL-8-{[2-(OCTYLOXY)ETHYL]AMINO}-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE is a complex organic compound with a purine base structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3,7-TRIMETHYL-8-{[2-(OCTYLOXY)ETHYL]AMINO}-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE involves multiple stepsThe reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using optimized reaction conditions. This includes the use of large reactors, continuous flow systems, and advanced purification techniques to ensure consistency and efficiency in the production process .

Chemical Reactions Analysis

Types of Reactions

1,3,7-TRIMETHYL-8-{[2-(OCTYLOXY)ETHYL]AMINO}-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: The compound can be reduced using reducing agents, leading to the addition of hydrogen or the removal of oxygen.

Substitution: This involves the replacement of one functional group with another, typically using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions often involve controlled temperatures, pressures, and pH levels to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to the formation of ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

1,3,7-TRIMETHYL-8-{[2-(OCTYLOXY)ETHYL]AMINO}-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1,3,7-TRIMETHYL-8-{[2-(OCTYLOXY)ETHYL]AMINO}-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to various biological effects. The pathways involved often depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

1,3,7-Trimethyl-3,7-dihydro-1H-purine-2,6-dione: This compound shares a similar purine base structure but lacks the octyloxyethylamino group.

1,3,7-Trimethyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione: Another related compound with a different substituent group.

Uniqueness

The uniqueness of 1,3,7-TRIMETHYL-8-{[2-(OCTYLOXY)ETHYL]AMINO}-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE lies in its specific substituent group, which imparts distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .